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Compound of Interest

Compound Name: Cyclooctene, 4-ethenyl-

Cat. No.: B074012 Get Quote

Immediate Safety and Logistical Information for Laboratory Professionals

The proper disposal of 4-Ethenylcyclooctene, commonly known as 4-Vinylcyclohexene (CAS

No. 100-40-3), is critical due to its hazardous properties. This substance is a highly flammable

liquid and vapor, a suspected carcinogen, and is toxic to aquatic life with long-lasting effects.[1]

[2] Under no circumstances should this chemical be disposed of via sanitary sewer systems or

mixed with household garbage.[3][4] Disposal must be conducted in strict accordance with

local, regional, and national environmental regulations through an approved and licensed

waste disposal company.[1]

Key Hazard and Disposal Data
The following table summarizes the essential quantitative data and classifications that inform

the disposal procedures for 4-Vinylcyclohexene.
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Parameter Value / Classification Significance for Disposal

GHS Classification
Flammable Liquid, Category

2[4]

Indicates a high risk of ignition.

Waste must be stored away

from heat and ignition sources.

Carcinogenicity, Category 2[4]

A suspected human

carcinogen, requiring waste to

be handled as toxic.

Aspiration Hazard, Category

1[4]

May be fatal if swallowed and

enters the airways, influencing

spill and emergency

procedures.

Skin Irritation, Category 2[4]

Requires use of personal

protective equipment (PPE)

during handling and disposal.

Reproductive Toxicity,

Category 2[4]

Suspected of damaging fertility

or the unborn child.

Aquatic Hazard (Acute &

Chronic)

Toxic to aquatic life, mandating

containment and preventing

release into the environment.

[2]

UN Number UN1993[4]

Used for proper shipping and

transportation of the

hazardous waste.

Transport Hazard Class Class 3 (Flammable Liquids)[4]

Dictates packaging and

labeling requirements for

transport.

Flash Point 16 °C (60.8 °F)[4]
The low flash point confirms its

high flammability.

Incompatible Materials

Strong oxidants, strong

acids/alkalis, strong reducing

agents, alcohols, amines.[2][5]

[6]

Waste must be segregated

from these materials to prevent

violent reactions or fire.
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Protective Action Criteria PAC-1: 0.3 ppm[4]

This low value highlights the

acute inhalation hazard,

requiring handling in well-

ventilated areas.

Experimental Protocols for Disposal
Standard laboratory practice does not include experimental protocols for the chemical

neutralization or degradation of 4-Vinylcyclohexene for disposal purposes. The substance's

hazardous nature, including its flammability and potential to form explosive peroxides, makes

such procedures inherently dangerous without specialized equipment and expertise.[2]

The mandated and safest protocol is the collection and segregation of the chemical waste for

pickup by a licensed environmental services contractor.

Step-by-Step Operational Disposal Plan
1. Waste Identification and Segregation:

Clearly identify all waste containing 4-Vinylcyclohexene. This includes pure unused product,

reaction residues, and contaminated materials (e.g., absorbent pads, gloves, empty

containers).

Segregate the waste stream. Do not mix 4-Vinylcyclohexene waste with incompatible

materials, particularly strong oxidizing agents, acids, or bases.[2][6]

2. Containerization and Labeling:

Use a dedicated, properly sealed, and chemically resistant container for the liquid waste.

Ensure the container is in good condition and will not leak.

Label the container clearly as "Hazardous Waste: 4-Vinylcyclohexene". The label must also

include the words "Flammable Liquid" and "Carcinogen".

Empty containers that held the chemical retain hazardous residue and vapors and must be

treated as hazardous waste.[7] Do not reuse the containers.
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3. Safe Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous chemical waste.[1]

The storage area must be away from heat, sparks, open flames, and any other sources of

ignition.[2]

Ensure the storage location is secured and access is limited to authorized personnel.[1]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.

Provide the waste contractor with the Safety Data Sheet (SDS) and an accurate description

of the waste.

Never attempt to dispose of this chemical through incineration or other methods unless you

are a licensed and equipped waste treatment facility.

5. Spill Management:

In the event of a spill, evacuate unnecessary personnel and remove all ignition sources.

Ensure adequate ventilation.

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and protective

clothing. For significant spills, a respirator may be necessary.[2]

Contain the spill and absorb the liquid using an inert, non-combustible material such as

sand, diatomite, or universal binders.[4] Do not use combustible materials like sawdust.

Collect the contaminated absorbent material into a sealable container for disposal as

hazardous waste.[4]

Prevent the spill from entering drains, sewers, or waterways.[4]
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Caption: Logical workflow for the safe disposal of 4-Vinylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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